Cas no 95577-45-0 (4-Cyanohexanoic acid)

• Product Name: 4-Cyanohexanoic acid
• CAS No: 95577-45-0
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 2819123
• Update Time: 2023-08-07

4-Cyanohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-CYANOHEXANOIC ACID
• Hexanoic acid, 4-cyano-
• 4-Cyanohexanoic acid

• Inchi： 1S/C7H11NO2/c1-2-6(5-8)3-4-7(9)10/h6H,2-4H2,1H3,(H,9,10)
• InChI Key： POEBUGOSTMIOMX-UHFFFAOYSA-N
• SMILES： OC(CCC(C#N)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 156
• XLogP3: 0.7
• Topological Polar Surface Area: 61.1